![molecular formula C7H10O4 B148982 Dimethyl cis-1,2-cyclopropanedicarboxylate CAS No. 826-34-6](/img/structure/B148982.png)
Dimethyl cis-1,2-cyclopropanedicarboxylate
Overview
Description
Dimethyl cis-1,2-cyclopropanedicarboxylate (DMCD) is a cyclic organic compound that is widely used in various scientific applications. It is a versatile compound that can be used in organic synthesis, as a reagent in organic reactions, and as a catalyst in various biochemical and physiological experiments. It is also used as a key component in the synthesis of a variety of drugs, polymers, and other compounds. DMCD has been studied extensively in recent years, and its properties and applications are well-understood. In
Scientific Research Applications
Chemical Reactivity and Formation
- Dimethyl cis-1,2-cyclopropanedicarboxylate demonstrates notable chemical reactivity, particularly in the formation of furan compounds through dimerization and trimerization reactions (Casey & Strotman, 2005).
Synthesis and Condensation Reactions
- It plays a crucial role in the synthesis of complex organic structures, such as cis-Bicyclo[3.3.0]octane-3,7-diones, through condensation with other dicarbonyl compounds (Bertz, Cook, Gawish, & Weiss, 2003).
Supramolecular Structure
- The compound contributes to the study of supramolecular structures, aiding in understanding how ligand geometry and metal substituents influence the formation of macrocycles and coordination polymers (Hernández-Ahuactzí et al., 2015).
Analytical Chemistry and Biomonitoring
- In analytical chemistry, it has applications in developing methods for quantifying urinary metabolites of synthetic pyrethroid insecticides, assisting in biomonitoring and exposure assessment studies (Baker, Olsson, & Barr, 2004).
Environmental Monitoring
- Environmental monitoring and public health research utilize its derivatives to develop methods for screening pyrethroid metabolites and organochlorine pesticides in human urine, reflecting its significance in toxicological studies (Columé, Cárdenas, Gallego, & Valcárcel, 2001).
Catalysis and Reaction Mechanisms
- Research into the catalysis and reaction mechanisms involving this compound provides insights into the isomerization of cyclic hydrocarbons, crucial for the development of novel fuels and renewable energy technologies (Rosado-Reyes & Tsang, 2014).
Safety and Hazards
Dimethyl cis-1,2-cyclopropanedicarboxylate is classified as having acute oral toxicity (Category 4) according to the CLP classification - Regulation (EC) No 1272/2008 . It is harmful if swallowed . In case of ingestion, it is advised not to induce vomiting and to call a poison center or doctor if one feels unwell .
properties
IUPAC Name |
dimethyl (1R,2S)-cyclopropane-1,2-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O4/c1-10-6(8)4-3-5(4)7(9)11-2/h4-5H,3H2,1-2H3/t4-,5+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBVOSZYUSFDYIN-SYDPRGILSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC1C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H]1C[C@@H]1C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80349101 | |
Record name | Dimethyl (1R,2S)-cyclopropane-1,2-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80349101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
826-34-6 | |
Record name | Dimethyl (1R,2S)-cyclopropane-1,2-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80349101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 826-34-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is significant about the synthesis of dimethyl cis-1,2-cyclopropanedicarboxylate as described in the research?
A1: The research paper highlights a novel method for synthesizing this compound using a nickel catalyst. [] The reaction of dimethyl maleate with dibromomethane in the presence of acetonitrilebis(dimethyl maleate)nickel(0) yielded this compound. [] This is significant because it offers a potentially more efficient and controlled way to produce this specific isomer compared to other existing methods.
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